cuprous ion
cuprous ion
Antihemophilic Factor, Human Recombinant is the recombinant form of human antihemophilic factor (AH)) (Factor VIII) with coagulation promoting activity. Antihemophilic factor binds to factor IXa in the coagulation cascade along with calcium and phospholipid. This complex converts factor X to the activated form, factor Xa. In turn, factor Xa/Va complex activates thrombin, which cleaves fibrinogen into fibrin, eventually resulting in blood clot formation.
Copper(1+) is a copper cation and a monoatomic monocation. It has a role as a cofactor.
Copper(1+) is a copper cation and a monoatomic monocation. It has a role as a cofactor.
Brand Name:
Vulcanchem
CAS No.:
17493-86-6
VCID:
VC0096250
InChI:
InChI=1S/Cu/q+1
SMILES:
[Cu+]
Molecular Formula:
Cu+
Molecular Weight:
63.55 g/mol
cuprous ion
CAS No.: 17493-86-6
Main Products
VCID: VC0096250
Molecular Formula: Cu+
Molecular Weight: 63.55 g/mol
CAS No. | 17493-86-6 |
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Product Name | cuprous ion |
Molecular Formula | Cu+ |
Molecular Weight | 63.55 g/mol |
IUPAC Name | copper(1+) |
Standard InChI | InChI=1S/Cu/q+1 |
Standard InChIKey | VMQMZMRVKUZKQL-UHFFFAOYSA-N |
SMILES | [Cu+] |
Canonical SMILES | [Cu+] |
Description | Antihemophilic Factor, Human Recombinant is the recombinant form of human antihemophilic factor (AH)) (Factor VIII) with coagulation promoting activity. Antihemophilic factor binds to factor IXa in the coagulation cascade along with calcium and phospholipid. This complex converts factor X to the activated form, factor Xa. In turn, factor Xa/Va complex activates thrombin, which cleaves fibrinogen into fibrin, eventually resulting in blood clot formation. Copper(1+) is a copper cation and a monoatomic monocation. It has a role as a cofactor. |
Synonyms | cuprous ion |
PubChem Compound | 104815 |
Last Modified | Dec 23 2021 |
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